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This technical guide provides a comprehensive overview of diisopropanolamine (DIPA),
focusing on its structural isomers, detailed synthesis protocols for the principal isomer, and a
comparative summary of its physicochemical properties. This document is intended to serve as
a critical resource for professionals engaged in chemical research and development.

Structural Isomers of Diisopropanolamine

Diisopropanolamine (CeH1sNOz2) is a secondary amino compound and an aminodiol.[1] The
term "diisopropanolamine” most commonly refers to N,N-bis(2-hydroxypropyl)amine, also
known by the IUPAC name 1,1'-iminobis(propan-2-ol).[1][2] This is the primary and most
commercially significant isomer.

The existence of structural isomers arises from the potential points of attachment of the propyl
chains to the central nitrogen atom and the position of the hydroxyl (-OH) group on those
chains. The synthesis of DIPA is typically achieved through the reaction of ammonia with
propylene oxide. The regioselectivity of the epoxide ring-opening reaction dictates the resulting
isomer.

e Primary Isomer: N,N-bis(2-hydroxypropyl)amine (CAS: 110-97-4) This isomer is formed
when the nucleophilic attack of the amine occurs at the less sterically hindered carbon of the
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propylene oxide ring. This pathway is kinetically favored and leads to the hydroxyl group
being on the second carbon of the propyl chain. The vast majority of commercially produced
DIPA consists of this isomer.[3]

Structure:

o Other Potential Isomers While N,N-bis(2-hydroxypropyl)amine is the predominant form,
industrial synthesis methods can produce a mixture containing 4-10% of other isomers.[3]
These include:

o N,N-bis(1-hydroxy-2-propyl)amine: Formed from attack at the more substituted carbon of
propylene oxide.

o N-(1-hydroxy-2-propyl)-N-(2-hydroxypropyl)amine: A mixed isomer resulting from both
types of ring-opening.

The separation of these isomers is challenging due to their similar physical properties,
making high-purity N,N-bis(2-hydroxypropyl)amine a more valuable product for applications
in pharmaceuticals and pesticides where isomer purity is critical.[3]

Synthesis of N,N-bis(2-hydroxypropyl)amine

The industrial synthesis of high-purity N,N-bis(2-hydroxypropyl)amine is achieved through the
direct reaction of ammonia with propylene oxide under controlled high-temperature and high-
pressure conditions. Water is often used as a catalyst.[4][5]

Experimental Protocol: Ammonolysis of Propylene
Oxide

This protocol is synthesized from established industrial methods described in the literature.[3]

[6]

Objective: To synthesize Diisopropanolamine (DIPA) with a high purity of the N,N-bis(2-
hydroxypropyl)amine isomer (>99%).[3]

Materials:
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e Liquid Ammonia (NHs)
e Propylene Oxide (CsHeO)
o Water (H20)

Equipment:

High-pressure chemical reactor

Preheating system

Flash distillation column

Fractional distillation (rectification) column
Procedure:

o Feed Preparation: An aqueous ammonia solution is prepared by mixing liquid ammonia and
water. This solution is then thoroughly mixed with propylene oxide. The molar ratio of
ammonia to propylene oxide is critical and is controlled within a range of 5:1 to 8:1 to favor
the formation of diisopropanolamine while minimizing triisopropanolamine.[3]

o Preheating: The reactant mixture is preheated to a temperature of 140-145°C.[3]

e Reaction: The preheated mixture is fed into a high-pressure reactor. The reaction is
maintained under the following conditions:

o Temperature: 148—-155°C[3]
o Pressure: 16.0-18.0 MPa[3]

o Reaction Time: The mixture is held under these conditions for 1.5 to 3 hours to ensure the
reaction proceeds to completion.[3]

e Separation and Purification:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b056660?utm_src=pdf-body
https://patents.google.com/patent/CN101265197A/en
https://patents.google.com/patent/CN101265197A/en
https://patents.google.com/patent/CN101265197A/en
https://patents.google.com/patent/CN101265197A/en
https://patents.google.com/patent/CN101265197A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

o Flash Distillation: The resulting product mixture is first sent to a flash distillation tower to
separate the unreacted ammonia, which can be recycled.[3]

o Fractional Distillation: The remaining mixture of isopropanolamines (mono-, di-, and tri-) is
then separated via fractional distillation (rectification) to isolate the diisopropanolamine
product.[3][6] This step yields a DIPA product with a purity exceeding 99%, with isomer
content below 1%.[3]

Synthesis Workflow Diagram
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Caption: High-pressure synthesis workflow for Diisopropanolamine.

Physicochemical Properties

The following table summarizes the key quantitative properties for the primary isomer, N,N-
bis(2-hydroxypropyl)amine. Data for other structural isomers is not readily available due to their
low abundance and the difficulty in their isolation.
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Property Value Reference(s)
Molecular Formula CeH1sNO:2 [2][6]
Molecular Weight 133.19 g/mol [1][6]
Appearance White to yeII(.)w -crystalline solid (2106]
or colorless liquid

Odor Ammoniacal, fishy [21[7]

Melting Point 42-45 °C [2][61[7]
Boiling Point 249-250 °C (at 745 mmHg) [21[61[7]
Density 1.004 g/mL (at 25 °C) [2][6]

Water Solubility

870 g/L (at 20 °C)

[2]i6](8]

Refractive Index

1.4615-1.4635

[2][6]

Flash Point

130 °C (266 °F)

[8]

pKa

14.54 (Predicted)

[2]7]

Vapor Pressure

0.02 hPa (at 20 °C)

[2]7]

LogP

-0.79 (at 20 °C)

[2]7]

Conclusion

N,N-bis(2-hydroxypropyl)amine is the principal and most well-characterized structural isomer of
diisopropanolamine. Its synthesis is a well-established industrial process involving the high-
pressure, high-temperature reaction of ammonia and propylene oxide. Controlling reaction
parameters, particularly the reactant molar ratio, is crucial for achieving high purity and
minimizing the formation of other isomers and byproducts. The detailed physicochemical data
available for this isomer facilitates its application in diverse fields, including pharmaceuticals,
metalworking, and gas treatment, where its properties as a buffer, emulsifier, and chemical
intermediate are highly valued.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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